Cas no 1428234-45-0 (2,6-Dichloro-4-isopropylaniline)

• Product Name: 2,6-Dichloro-4-isopropylaniline
• CAS No: 1428234-45-0
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD23713098
• CID: 4764116
• Update Time: 2026-02-26

2,6-Dichloro-4-isopropylaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-isopropylaniline
• 2,6-dichloro-4-propan-2-ylaniline
• Z1285

• MDL： MFCD23713098
• Inchi： 1S/C9H11Cl2N/c1-5(2)6-3-7(10)9(12)8(11)4-6/h3-5H,12H2,1-2H3
• InChI Key： YWZJMEWPEZRBTL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C)C)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Additional information on 2,6-Dichloro-4-isopropylaniline

Research Briefing on 2,6-Dichloro-4-isopropylaniline (CAS: 1428234-45-0): Recent Advances and Applications

2,6-Dichloro-4-isopropylaniline (CAS: 1428234-45-0) is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel herbicides and fungicides, owing to its unique chemical properties and reactivity. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

Recent literature indicates that 2,6-Dichloro-4-isopropylaniline serves as a precursor in the synthesis of advanced crop protection agents. A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated its efficacy in the development of next-generation herbicides targeting resistant weed species. The compound's structural versatility allows for modifications that enhance its bioactivity and environmental compatibility.

In the pharmaceutical domain, 2,6-Dichloro-4-isopropylaniline has been explored for its potential as a building block in the synthesis of antimicrobial agents. Research conducted by the European Journal of Medicinal Chemistry (2024) revealed its utility in creating derivatives with significant activity against Gram-positive bacteria. The study emphasized the compound's role in addressing antibiotic resistance, a critical challenge in modern medicine.

From a synthetic chemistry perspective, advancements in catalytic processes have improved the efficiency of producing 2,6-Dichloro-4-isopropylaniline. A recent publication in Organic Process Research & Development (2023) detailed a novel catalytic method that reduces byproduct formation and enhances yield. This innovation is expected to lower production costs and increase the compound's accessibility for industrial applications.

Environmental and safety assessments of 2,6-Dichloro-4-isopropylaniline have also been a focus of recent research. Regulatory agencies are increasingly scrutinizing the ecological impact of chemical intermediates. A 2024 study in Environmental Science and Technology evaluated the compound's biodegradability and toxicity, providing data to support its safe use in agricultural and pharmaceutical formulations.

In conclusion, 2,6-Dichloro-4-isopropylaniline (CAS: 1428234-45-0) continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its versatile applications, coupled with recent synthetic and environmental advancements, underscore its importance in addressing global challenges in food security and healthcare. Future research is expected to further explore its potential in novel drug development and sustainable agriculture.